Cas no 2580090-93-1 (tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate)

• Product Name: tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate
• CAS No: 2580090-93-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5656611
• PubChem ID: 165894503
• Update Time: 2025-10-24

tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(2S)-2-methylpiperazin-1-yl]propanoate
• EN300-27731278
• 2580090-93-1
• tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate

• Inchi： 1S/C12H24N2O2/c1-10-9-13-6-8-14(10)7-5-11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： WXNMSAPEBOJTPE-JTQLQIEISA-N
• SMILES： O(C(CCN1CCNC[C@@H]1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate

Introduction to Tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate (CAS No. 2580090-93-1)

Tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate, identified by its unique Chemical Abstracts Service (CAS) number 2580090-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine derivatives class, which is widely recognized for its versatile biological activities and applications in medicinal chemistry. The structural features of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The (2S) configuration of the piperazine ring is a critical aspect of this compound's molecular architecture. Chirality plays a pivotal role in determining the pharmacological properties of many drugs, and the specific stereochemistry of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate may contribute to its unique interaction with biological targets. Recent advancements in computational chemistry and enzyme engineering have enabled researchers to design and synthesize chiral compounds with high precision, which has significantly enhanced the development of enantiomerically pure drugs. The synthesis of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate exemplifies these advancements, showcasing the ability to produce complex stereoisomers with high enantiomeric purity.

In the realm of drug discovery, tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate has been explored as a potential building block for novel therapeutic agents. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The tert-butyl moiety in this compound contributes to its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These factors are crucial in determining the compound's pharmacokinetic profile and potential clinical efficacy.

Recent studies have highlighted the importance of piperazine derivatives in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The (2S) configuration of the piperazine ring in tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate may enhance its binding affinity to specific neurotransmitter receptors, such as serotonin receptors. This has led to investigations into its potential as an adjunct therapy for conditions where serotonin modulation is beneficial. Additionally, the compound's structural similarity to known antipsychotic agents suggests that it may exhibit comparable pharmacological effects.

The synthesis of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to ensure the correct stereochemical configuration. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing waste generation. The growing emphasis on green chemistry principles has driven innovations in synthetic methodologies, making processes like those used for producing tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate more sustainable.

From a regulatory perspective, compounds like tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays, animal models, and computational simulations are essential steps in evaluating their potential therapeutic benefits. These studies provide critical data on dosage regimens, side effects, and interactions with other drugs. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated these processes by enabling rapid analysis of large datasets and prediction of pharmacological properties.

The role of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate in medicinal chemistry extends beyond its use as an intermediate. It serves as a scaffold for designing novel molecules with improved pharmacological profiles. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the properties of this compound to enhance its bioavailability, target specificity, or metabolic stability. Such modifications are often guided by insights from structure-activity relationship (SAR) studies, which correlate molecular structure with biological activity.

Recent research has also explored the use of tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate in combination therapies. Polypharmacology—the use of multiple drugs with complementary mechanisms—has emerged as a promising approach to treat complex diseases like cancer and neurodegenerative disorders. By combining this compound with other agents that act on different pathways, clinicians may achieve synergistic effects that improve patient outcomes. Such combinations require thorough understanding of drug interactions and potential adverse effects.

The future prospects for tert-butyl 3-(2S)-2-methylpiperazin-1-ylpropanoate are promising, given its versatility and potential applications in drug development. As research continues to uncover new therapeutic targets and innovative synthetic methods, this compound is likely to play an increasingly important role in pharmaceutical innovation. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical applications that benefit patients worldwide.